2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3-nitrophenyl)acetamide

• CAS No.: 895790-13-3
• Molecular Formula: C24H15FN4O6
• Molecular Weight: 474.404
• IUPAC Name: 2-[3-(4-fluorophenyl)-2,4-dioxo-[1]benzofuro[3,2-d]pyrimidin-1-yl]-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C24H15FN4O6/c25-14-8-10-16(11-9-14)28-23(31)22-21(18-6-1-2-7-19(18)35-22)27(24(28)32)13-20(30)26-15-4-3-5-17(12-15)29(33)34/h1-12H,13H2,(H,26,30)
• InChI Key: OTSAEFVHJRPWPJ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C3=C(O2)C(=O)N(C(=O)N3CC(=O)NC4=CC(=CC=C4)[N+](=O)[O-])C5=CC=C(C=C5)F
• solubility: not available

Description

This compound is a benzofuropyrimidine derivative with a 4-fluorophenyl substituent at position 3 and a 3-nitrophenylacetamide group at position 1. Its core structure combines a benzofuran fused with a pyrimidine ring, creating a planar, conjugated system.

Biological Activity

The compound 2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3-nitrophenyl)acetamide is a novel synthetic molecule that has garnered attention due to its potential therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

• Molecular Formula : C20H16FN5O4
• Molecular Weight : 421.37 g/mol
• CAS Number : Not available in the provided sources.

This compound features a benzofuro-pyrimidine core with fluorophenyl and nitrophenyl substituents, which are known to influence its biological activity.

Antimicrobial Activity

Recent studies have indicated that compounds similar to 2-(3-(4-fluorophenyl)-2,4-dioxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-1(2H)-yl)-N-(3-nitrophenyl)acetamide exhibit significant antimicrobial properties. For instance, derivatives of pyrimidine compounds have shown effectiveness against various bacterial strains and fungi. The mechanism often involves inhibition of nucleic acid synthesis or interference with metabolic pathways crucial for microbial survival .

Anticancer Properties

The compound's structure suggests potential anticancer activity. Pyrimidine derivatives are known for their role in targeting specific enzymes involved in cancer cell proliferation. Research has demonstrated that similar compounds can inhibit indoleamine 2,3-dioxygenase (IDO), an enzyme linked to tumor progression and immune evasion . This inhibition can enhance the efficacy of existing cancer therapies by restoring immune function against tumors.

Cytotoxicity Studies

Cytotoxicity assessments are critical for evaluating the safety profile of new compounds. Preliminary studies on related compounds indicate moderate cytotoxic effects against various cancer cell lines. The cytotoxicity is often measured using assays such as MTT or LDH release assays, which assess cell viability after exposure to the compound .

Study 1: Antimicrobial Efficacy

In a study evaluating the antimicrobial efficacy of pyrimidine derivatives, several compounds showed promising results against Candida albicans, with minimum inhibitory concentrations (MICs) ranging from 31.25 µg/mL to 125 µg/mL. The derivatives were synthesized through a multi-step process involving condensation reactions and characterized using spectroscopic methods .

Study 2: Anticancer Mechanisms

A recent publication explored the impact of pyrimidine derivatives on cancer cell lines. The study found that these compounds could induce apoptosis in human breast cancer cells by activating caspase pathways. The findings highlight the potential of these compounds as lead candidates for further drug development targeting specific cancer types .

Comparison with Similar Compounds

Table 1: Key structural and physicochemical comparisons

Compound Name	Core Structure	Substituents (Positions)	Molecular Weight (g/mol)	Melting Point (°C)	Key Functional Groups
Target Compound	Benzofuro[3,2-d]pyrimidine	3-(4-Fluorophenyl), 1-(3-nitrophenyl)	Not reported	Not reported	2,4-diketone, nitro, acetamide
2-((3-isopentyl-4-oxo-3,4-dihydrobenzofuro[3,2-d]pyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide	Benzofuro[3,2-d]pyrimidine	3-isopentyl, 2-thioacetamide	~511.5 (estimated)	Not reported	Thioether, trifluoromethyl
N-(3-{3-cyclopropyl-5-[(2-fluoro-4-iodophenyl)amino]-6,8-dimethyl-2,4,7-trioxo-3,4,6,7-tetrahydropyrido[4,3-d]pyrimidin-1(2H)-yl}phenyl)acetamide	Pyrido[4,3-d]pyrimidine	Cyclopropyl, fluoro-iodophenyl, acetamide	693.53 (DMSO solvate)	Not reported	Trioxo, cyclopropyl, iodine

Key Observations:

• Core Flexibility: Pyrido[4,3-d]pyrimidine derivatives (e.g., ) exhibit additional nitrogen atoms and fused rings, increasing structural rigidity compared to the benzofuropyrimidine core.

Physicochemical and Crystallographic Comparisons

Table 2: Crystallographic and hydrogen-bonding data

Compound Name	Dihedral Angle Between Aromatic Rings	Hydrogen-Bonding Interactions	Crystal Packing Features
Target Compound	Not reported	Likely N–H⋯O (acetamide/ketone)	Not reported
2-(4-Bromophenyl)-N-(3,4-difluorophenyl)acetamide	66.4°	N–H⋯O, C–H⋯O, C–H⋯F	Infinite chains along [100] direction

Key Observations:

• Dihedral Angles: In , a dihedral angle of 66.4° between aromatic rings reduces π-π stacking but enhances intermolecular interactions (e.g., C–H⋯F). The target compound’s 3-nitrophenyl group may adopt a similar twisted conformation, affecting crystallinity.
• Hydrogen Bonding: The acetamide group in both the target compound and facilitates N–H⋯O interactions, critical for stabilizing crystal lattices and influencing solubility .